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Chemical Identity and Available Data for Axitinib
Impurity 2

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Axitinib Impurity 2

CAS No.: 1428728-83-9

Cat. No.: S1790298

The table below summarizes the key identification data found for Axitinib Nitroso Impurity 2:

Property Description

Chemical 6-lodo-1-nitroso-1H-indazole [1]
Name

Molecular C7HalINsO [1]

Formula

Molecular 273.0 g/mol [1]

Weight

CAS Number Not Available (NA) [1]

SMILES O=NN1N=CC2=C1C=C(l)C=C2 [1]
Notation
Role Reference standard for analytical method development, validation (AMV), and Quality

Control (QC) during the commercial production of Axitinib [1]

NMR Characterization of Axitinib (API)
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While a full NMR spectrum for Impurity 2 was not located, the search results provide a complete
characterization for the parent drug, Axitinib, which offers a useful reference. The following 'H NMR and

13C NMR data was recorded in DMSO-ds [2].

Nucleus Chemical Shift (6, ppm) Multiplicity Proton
Count
HNMR  13.27 S 1H
8.60 d(J=48Hz) 1H
8.29 d(J=54Hz) 1H
8.18 d(J=85Hz) 1H
7.94 d(J=16.4 1H
Hz)
7.81 t(J=75Hz) 1H
7.66 d(J=7.8Hz) 1H
7.63-7.44 m 3H
7.29 p=7.4, 3H
6.6 Hz)
7.19 d(J=85Hz) 1H
7.08 d(@=74Hz) 1H
2.78 d(J=4.6Hz) 3H
13C 167.89, 154.86, 149.54, 142.01, 141.86, 136.92, 136.88, - -
NMR 135.67, 132.52, 130.32, 129.99, 129.25, 127.80, 126.15,

125.59, 123.66, 122.68, 122.50, 121.79, 120.29, 114.76, 26.13

Key: s = singlet, d = doublet, t = triplet, p = pentet (or quintet), m = multiplet.
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Experimental Workflow for Impurity Analysis

For a researcher aiming to characterize an impurity, the process typically follows a logical workflow from

synthesis to structural elucidation. The diagram below outlines this general pathway.

Start: Identify Impurity

(Synthesis or Sourcing)

Purification

Gtructural Elucidatior)
(Mass Spectrometry)
(Data Compilatiora

End: Regulatory Filing

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity and Available Data for Axitinib Impurity 2].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1790298#axitinib-impurity-2-nmr-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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